Cas no 1806361-96-5 (3-(Chloromethyl)-2-(2-cyanoethyl)mandelic acid)
3-(Chloromethyl)-2-(2-cyanoethyl)mandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(Chloromethyl)-2-(2-cyanoethyl)mandelic acid
-
- Inchi: 1S/C12H12ClNO3/c13-7-8-3-1-4-10(11(15)12(16)17)9(8)5-2-6-14/h1,3-4,11,15H,2,5,7H2,(H,16,17)
- InChI Key: RCIMULSSFWIPGB-UHFFFAOYSA-N
- SMILES: ClCC1=CC=CC(C(C(=O)O)O)=C1CCC#N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 312
- XLogP3: 1.2
- Topological Polar Surface Area: 81.3
3-(Chloromethyl)-2-(2-cyanoethyl)mandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015025106-250mg |
3-(Chloromethyl)-2-(2-cyanoethyl)mandelic acid |
1806361-96-5 | 97% | 250mg |
499.20 USD | 2021-06-18 | |
| Alichem | A015025106-500mg |
3-(Chloromethyl)-2-(2-cyanoethyl)mandelic acid |
1806361-96-5 | 97% | 500mg |
847.60 USD | 2021-06-18 | |
| Alichem | A015025106-1g |
3-(Chloromethyl)-2-(2-cyanoethyl)mandelic acid |
1806361-96-5 | 97% | 1g |
1,445.30 USD | 2021-06-18 |
3-(Chloromethyl)-2-(2-cyanoethyl)mandelic acid Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 3-(Chloromethyl)-2-(2-cyanoethyl)mandelic acid
Introduction to 3-(Chloromethyl)-2-(2-cyanoethyl)mandelic Acid (CAS No. 1806361-96-5) and Its Applications in Modern Chemical Biology
3-(Chloromethyl)-2-(2-cyanoethyl)mandelic acid, identified by the chemical identifier CAS No. 1806361-96-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile reactivity. This compound, featuring a combination of a mandelic acid backbone with functional groups such as a chloromethyl and a cyanoethyl side chain, presents a rich scaffold for further chemical modifications and biological investigations.
The chloromethyl group (–CH₂Cl) attached to the α-carbon of the mandelic acid moiety introduces electrophilicity, making it a valuable nucleophilic substitution site. This characteristic is particularly useful in synthetic chemistry for constructing more complex molecules, including potential pharmacophores. Concurrently, the cyanoethyl group (–CH₂CH₂CN) adds another layer of reactivity, enabling further functionalization through nucleophilic addition or transformation into other functional groups like carboxamides or amines. Such dual functionality makes 3-(Chloromethyl)-2-(2-cyanoethyl)mandelic acid a promising intermediate in the synthesis of novel bioactive compounds.
In recent years, the pharmaceutical industry has shown increasing interest in mandelic acid derivatives due to their potential therapeutic applications. The mandelic acid core is known for its role in various metabolic pathways and its structural similarity to natural products that exhibit biological activity. Researchers have been exploring modifications to this core structure to enhance bioavailability, improve binding affinity to biological targets, or modulate metabolic stability. The presence of both the chloromethyl and cyanoethyl groups in 3-(Chloromethyl)-2-(2-cyanoethyl)mandelic acid provides a versatile platform for such modifications, allowing chemists to tailor the compound’s properties for specific applications.
One of the most compelling areas of research involving 3-(Chloromethyl)-2-(2-cyanoethyl)mandelic acid is its potential use in drug discovery and development. The electrophilic nature of the chloromethyl group facilitates its incorporation into molecules designed to covalently modify biological targets, such as enzymes or receptors, thereby enhancing drug potency and selectivity. Additionally, the cyanoethyl group can be hydrolyzed to form an amide or converted into other functionalities that may improve solubility or pharmacokinetic properties. These features make this compound an attractive building block for medicinal chemists seeking to develop novel small-molecule drugs.
Recent studies have also highlighted the utility of 3-(Chloromethyl)-2-(2-cyanoethyl)mandelic acid in materials science and biotechnology. Its ability to undergo controlled reactions with nucleophiles allows for the creation of polymers, coatings, and functional materials with tailored properties. For instance, researchers have explored its use in generating cross-linked hydrogels or as a precursor for surface-modified materials designed for biomedical applications such as drug delivery systems or biosensors.
The synthesis of 3-(Chloromethyl)-2-(2-cyanoethyl)mandelic acid itself is an intriguing challenge that has been addressed by several research groups. Typical synthetic routes involve multi-step organic transformations starting from readily available mandelic acid derivatives. Key steps often include halogenation followed by nucleophilic substitution reactions to introduce the desired functional groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial and academic research purposes.
The safety profile of 3-(Chloromethyl)-2-(2-cyanoethyl)mandelic acid is another critical consideration in its application. While the compound’s reactivity makes it valuable for synthetic purposes, care must be taken to handle it under appropriate conditions to avoid unintended side reactions or hazards. Proper storage, handling protocols, and waste disposal methods are essential to ensure safe laboratory practices when working with this chemical.
Looking ahead, future research directions may explore novel derivatives of 3-(Chloromethyl)-2-(2-cyanoethyl)mandelic acid with enhanced biological activity or improved synthetic accessibility. The integration of computational chemistry techniques could aid in designing optimized derivatives by predicting their interactions with biological targets and their overall pharmacological properties. Additionally, green chemistry principles may be applied to develop more sustainable synthetic routes that minimize waste and hazardous byproducts.
In conclusion, 3-(Chloromethyl)-2-(2-cyanoethyl)mandelic acid (CAS No. 1806361-96-5) represents a fascinating compound with broad applications in chemical biology and beyond. Its unique structural features—combining electrophilic and nucleophilic reactive sites—make it a versatile intermediate for drug discovery, materials science, and other innovative fields. As research continues to uncover new possibilities for this compound, its significance in advancing scientific knowledge and technological innovation is likely to grow further.
1806361-96-5 (3-(Chloromethyl)-2-(2-cyanoethyl)mandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)